Cas no 2228247-90-1 (3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropan-1-ol
• CAS No: 2228247-90-1
• MF: C₁₀H₁₀ClF₃O₂
• MW: 254.633412837982
• CID: 6324097
• PubChem ID: 165710592
• Update Time: 2025-05-20

3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropan-1-ol
• EN300-1961382
• 2228247-90-1

• Inchi： 1S/C10H10ClF3O2/c1-16-7-3-2-6(12)9(11)8(7)10(13,14)4-5-15/h2-3,15H,4-5H2,1H3
• InChI Key： BKEAKNMVUSXXHC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C(CCO)(F)F)OC)F

Computed Properties

• Exact Mass: 254.0321417g/mol
• Monoisotopic Mass: 254.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropan-1-ol

Professional Introduction to 3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropan-1-ol (CAS No. 2228247-90-1)

3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2228247-90-1, features a complex aromatic ring system combined with a fluorinated aliphatic side chain, making it a promising candidate for various biochemical applications.

The molecular structure of 3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropan-1-ol consists of a benzene ring substituted with a chlorine atom at the 2-position, a fluorine atom at the 3-position, and a methoxy group at the 6-position. The presence of these halogen atoms and the methoxy group significantly influences the compound's electronic properties, making it highly reactive and suitable for further chemical modifications. The aliphatic side chain, which is 3,3-difluoropropyl, adds another layer of complexity, contributing to the compound's overall stability and reactivity.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that incorporate fluorine atoms into their structures. Fluorinated compounds are known for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The introduction of fluorine atoms can also modulate the pharmacokinetic properties of drug candidates, making them more effective in therapeutic applications.

3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropan-1-ol has been studied for its potential role in the synthesis of bioactive molecules. Its unique structural features make it a versatile intermediate in organic synthesis, allowing for the development of a wide range of derivatives with tailored properties. Researchers have explored its utility in creating novel ligands for enzyme inhibition and as a precursor for more complex pharmacophores.

The compound's aromatic system is particularly noteworthy, as it provides a stable platform for further functionalization. The chlorine and fluorine substituents at specific positions on the benzene ring enhance its reactivity towards various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions. These reactions are fundamental in modern synthetic chemistry and are widely used in the preparation of complex organic molecules.

One of the most exciting applications of 3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropan-1-ol is in the field of medicinal chemistry. Its structural motifs have been investigated for their potential as inhibitors of key biological pathways involved in diseases such as cancer and inflammation. By targeting specific enzymes or receptors, this compound and its derivatives could offer new therapeutic strategies.

The use of computational methods has also played a crucial role in understanding the behavior of 3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropan-1-ol. Molecular modeling techniques have been employed to predict its interactions with biological targets and to optimize its structure for improved efficacy. These studies have provided valuable insights into how structural modifications can influence the pharmacological properties of this compound.

In conclusion, 3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropan-1-ol (CAS No. 2228247-90-1) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.